![molecular formula C17H16OS B2671759 1,3-Diethyl-9H-thioxanthen-9-one CAS No. 97458-44-1](/img/structure/B2671759.png)
1,3-Diethyl-9H-thioxanthen-9-one
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Overview
Description
1,3-Diethyl-9H-thioxanthen-9-one is a chemical compound with the empirical formula C17H16OS . It is primarily used in the biomedical field as an intermediary reagent for pharmaceuticals .
Synthesis Analysis
The synthesis of 1,3-Diethyl-9H-thioxanthen-9-one involves adding 100 grams of 1,3-diethylbenzene to a 500 ml four-neck reaction flask containing 40 ml of concentrated sulfuric acid and 100 grams of dithiosalicylic acid. The mixture is stirred in an ice-salt bath to cool below 0 °C during the addition of 1,3-diethylbenzene. After the addition is completed, the ice-salt bath is removed, and the reaction is continued for 1 hour at room temperature. The temperature is then slowly raised to 65 °C, and the reaction is performed at this temperature for 5 hours .Molecular Structure Analysis
The molecular structure of 1,3-Diethyl-9H-thioxanthen-9-one can be represented by the SMILES notation: CCc1cc(c2c(c1)sc3cccccc3c2=O)CC .Chemical Reactions Analysis
1,3-Diethyl-9H-thioxanthen-9-one is involved in photopolymerization processes. In two-photon induced photopolymerization (TPIP), the initiators are excited to triplet states by absorbing the energy from two photons . The excitation and inhibition behavior of the molecule can be evaluated using density functional theory (DFT) calculations, low-temperature phosphorescence spectroscopy, ultra-fast transient absorption spectroscopy, and the two-photon Z-scan spectroscopic technique .Physical And Chemical Properties Analysis
1,3-Diethyl-9H-thioxanthen-9-one has a molecular weight of 268.37 . Its melting point ranges from 66 to 70 °C, and its boiling point is predicted to be 427.9±45.0 °C .Scientific Research Applications
Fluorescence Mechanisms
This compound is also used to study fluorescence mechanisms. The presence of the amino group alone increased the fluorescence quantum yield 100 times .
Two-Photon Induced Polymerization
The compound is used in the study of two-photon induced polymerization . In this process, the initiators are excited to triplet states by absorbing the energy from two photons, in combination .
Synthesis of High-Efficiency Photoinitiators and Sensitizers
“1,3-Diethyl-9H-thioxanthen-9-one” is used in the synthesis of high-efficiency photoinitiators and sensitizers . This is particularly important in the field of two-photon photopolymerization.
Nanoprocessing Tool
The compound is used in establishing two-photon photopolymerization as a nanoprocessing tool . This allows for the polymerization of structures with submicron features, implying diverse uses of the technology .
Thermally Activated Delayed Fluorescence Polymers
“1,3-Diethyl-9H-thioxanthen-9-one” is used in the synthesis of thermally activated delayed fluorescence polymers . These polymers are solution-processable and are designed for red/orange emissive TADF unit .
Synthesis of Conjugated Polymers
The compound is used in the synthesis of conjugated polymers . These polymers are designed by copolymerization of various units, and “1,3-Diethyl-9H-thioxanthen-9-one” plays a crucial role in this process .
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
1,3-diethylthioxanthen-9-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16OS/c1-3-11-9-12(4-2)16-15(10-11)19-14-8-6-5-7-13(14)17(16)18/h5-10H,3-4H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AXJZBGQZEBRRKB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=C2C(=C1)SC3=CC=CC=C3C2=O)CC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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